(2-Methylthiazol-5-yl)methanamine
Overview
Description
“(2-Methylthiazol-5-yl)methanamine” is a chemical compound with the CAS Number: 1072806-59-7 . It has a molecular weight of 165.67 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The exact structure would require more specific information or experimental data such as NMR or X-ray crystallography.Scientific Research Applications
1. Antimicrobial Activities
(2-Methylthiazol-5-yl)methanamine derivatives have shown promise in antimicrobial applications. For example, certain quinoline derivatives carrying a 1,2,3-triazole moiety have been synthesized, starting from 4-methoxyaniline, which demonstrated moderate to very good antibacterial and antifungal activities against pathogenic strains (Thomas, Adhikari, & Shetty, 2010).
2. Antidepressant-like Activity
Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, designed as "biased agonists" of serotonin 5-HT1A receptors, have shown robust antidepressant-like activity. These compounds selectively stimulated ERK1/2 phosphorylation and demonstrated promising antidepressant drug candidate potential (Sniecikowska et al., 2019).
3. Synthesis and Characterization
Several this compound derivatives have been successfully synthesized and characterized for various applications. For instance, the synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine using polyphosphoric acid condensation route has been reported, highlighting the compound's potential in various chemical applications (Shimoga, Shin, & Kim, 2018).
4. Catalysis in Chemical Reactions
Compounds like (4-Phenylquinazolin-2-yl)methanamine have been used in catalysis. They were utilized in transfer hydrogenation reactions of acetophenone derivatives, achieving excellent conversions and high turnover frequency values (Karabuğa, Bars, Karakaya, & Gümüş, 2015).
5. Bone Formation Enhancement
Certain this compound derivatives like (1-(4-(naphthalen-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanamine have shown potential in enhancing bone formation. This compound, identified from a screening for small molecule leads for the treatment of bone disorders, demonstrated a dose-dependent increase in the trabecular bone formation rate in ovariectomized rats (Pelletier et al., 2009).
Mechanism of Action
Target of Action
Thiazole derivatives, which include (2-methylthiazol-5-yl)methanamine, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been found to interact with various targets, leading to a range of biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This chemical structure may play a role in its interaction with its targets.
Biochemical Pathways
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
It is reported that the compound has high gastrointestinal absorption . Its lipophilicity (Log Po/w) is reported to be 1.38 (iLOGP), 0.25 (XLOGP3), 0.76 (WLOGP), -0.47 (MLOGP), and 2.11 (SILICOS-IT), with a consensus Log Po/w of 0.81 . These properties may influence its bioavailability.
Result of Action
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
Safety and Hazards
properties
IUPAC Name |
(2-methyl-1,3-thiazol-5-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S/c1-4-7-3-5(2-6)8-4/h3H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYRSJQNUWZHRBX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(S1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20597689 |
Source
|
| Record name | 1-(2-Methyl-1,3-thiazol-5-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63139-97-9 |
Source
|
| Record name | 1-(2-Methyl-1,3-thiazol-5-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20597689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-methyl-1,3-thiazol-5-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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